
Chemical Properties and Mechanism of Action

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Bapta-AM

CAS No.: 126150-97-8

Cat. No.: S520437

Get Quote

BAPTA-AM is a membrane-permeable derivative of BAPTA (1,2-bis(o-aminophenoxy)ethane-N,N,N',N'-

tetraacetic acid). Its structure includes acetoxymethyl (AM) ester groups that mask the carboxylic acid

moieties, allowing passive diffusion across cell membranes [1]. The table below summarizes its key

chemical characteristics.

Property Specification

CAS Number 126150-97-8 [2] [3] [4]

Molecular
Formula

C₃₄H₄₀N₂O₁₈ [2] [4] [5]

Molecular Weight 764.68 g/mol [2] [3] [4]

Solubility ≥16.3 mg/mL in DMSO (with gentle warming); insoluble in water and ethanol [2]

[3]

Storage Desiccate at -20°C [2] [3]

The mechanism of BAPTA-AM involves passive diffusion into cells, where intracellular esterases hydrolyze

the AM ester groups, releasing the active form, BAPTA [2] [1]. Active BAPTA has a very high affinity for

calcium ions (KD ≈ 0.11 μM) and acts as an intracellular calcium sponge [2] [5].
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Key Biological Functions and Experimental
Applications

BAPTA-AM's primary and secondary biological activities make it a powerful, though not always specific,

tool for probing cellular physiology.
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Function/Application Key Findings / Experimental Use Citation

Intracellular Ca²⁺ Chelation Primary function; buffers [Ca²⁺]ᵢ to study Ca²⁺-dependent
processes. KD for Ca²⁺ ≈ 0.11 μM.

[2] [5]

Blockade of Voltage-Gated
K⁺ Channels

Directly blocks hKv1.5, hERG (Kv11.1), hKv1.3 (Kᵢ: 1.23,
1.30, 1.45 μM).

[2] [1]
[4]

Inhibition of Apoptosis Reduces ROS, inhibits mitochondrial membrane potential
collapse, cytochrome C release, and caspase activation.

[2] [6]

Cryopreservation Aid Improves ovarian tissue viability post-thawing by reducing
Ca²⁺ overload and oxidative stress.

[7]

Calcium Imaging Absorption spectrum shifts upon Ca²⁺ binding (free:
λₘₐₓ=254nm; bound: λₘₐₓ=274nm).

[2] [5]

A study charting calcium-regulated apoptosis found that BAPTA-AM could be added as late as 7 hours after

a pro-apoptotic stimulus and still provide significant protection, indicating that calcium is required at a

relatively late stage in the cell death process for many triggers [6]. The diagram below integrates BAPTA-

AM into key cellular signaling pathways.
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Detailed Experimental Protocols

Here are methodologies for using BAPTA-AM in cell culture and tissue-based experiments, compiled from

research reports.

General Cell Culture Loading [2]

This protocol is for chelating calcium in suspension cells like human leukemia cell lines (HL-60, U937).
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Stock Solution Preparation: Dissolve BAPTA-AM in anhydrous DMSO to a concentration of at least

16.3 mg/mL (approximately 21 mM). Gently warm the tube at 37°C or use a sonicator to aid
dissolution if necessary. Aliquot and store at -20°C.

Cell Treatment: Add the stock solution directly to the cell culture medium to achieve a final working
concentration of 1-10 µM. A typical experimental concentration is 10 µM.

Incubation: Incubate cells for the desired time (e.g., 6 hours), allowing for intracellular hydrolysis
and Ca²⁺ chelation.

BAPTA Loading in Acute Mouse Brain Slices via Patch-Clamp [8]

This protocol details how to disrupt astrocyte calcium signaling by loading BAPTA directly into a cell.

Internal Solution Preparation: Prepare a patch-clamp pipette internal solution containing the active,

membrane-IMpermeable form of BAPTA (e.g., 10 mM BAPTA salt).
Establish Whole-Cell Configuration: Obtain a GΩ seal on a target cell (e.g., an astrocyte in a brain

slice) and rupture the membrane to establish the whole-cell patch-clamp configuration.
Diffusive Loading: Allow the BAPTA in the pipette solution to diffuse into the cell cytoplasm for

several minutes. This effectively buffers intracellular calcium in the patched cell and, through gap
junctions, in surrounding networked cells.

Critical Considerations for Experimental Design

Off-Target Effects: BAPTA-AM directly blocks hKv1.5, hERG, and hKv1.3 potassium channels at

low micromolar concentrations (Kᵢ ~1.2-1.5 µM) [2] [1]. Control experiments are essential to
distinguish between effects caused by calcium chelation and direct channel block.

Calcium Signaling Disruption: BAPTA-AM's powerful buffering action can blunt or abolish
physiological calcium signals, which are crucial for normal cellular functions like muscle contraction

and neurotransmitter release [9].
Solubility and Handling: BAPTA-AM has low water solubility. For effective cell loading, use pluronic

acids (e.g., Pluronic F-127) as a dispersing agent to prevent the compound from precipitating in
aqueous media [5].

Magnesium Interference: BAPTA has about 100 times lower selectivity for magnesium ions
(Mg²⁺) compared to calcium, which could potentially interfere with Mg²⁺-dependent processes [2].
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[2026]. [Online PDF]. Available at: [https://www.smolecule.com/products/b520437#bapta-am-

structure-and-function]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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